Cas no 172216-99-8 (7-(trifluoromethyl)-1H-indole-3-carbaldehyde)

7-(Trifluoromethyl)-1H-indole-3-carbaldehyde is a versatile fluorinated indole derivative widely used in pharmaceutical and agrochemical research. Its key structural features include a reactive aldehyde group at the 3-position and a trifluoromethyl substituent at the 7-position, enhancing its utility as a building block for heterocyclic synthesis. The electron-withdrawing trifluoromethyl group improves metabolic stability and binding affinity in bioactive compounds, making it valuable for drug discovery. The aldehyde functionality allows for further derivatization via condensation or nucleophilic addition reactions. This compound is particularly useful in the development of kinase inhibitors, antimicrobial agents, and materials science applications due to its robust reactivity and fluorine-enhanced properties.

7-(trifluoromethyl)-1H-indole-3-carbaldehyde structure

172216-99-8 structure

Product Name:7-(trifluoromethyl)-1H-indole-3-carbaldehyde

CAS No:172216-99-8

MF:C₁₀H₆F₃NO

MW:213.15595293045

MDL:MFCD16611650

CID:1107596

PubChem ID:10330832

Update Time:2025-06-07

7-(trifluoromethyl)-1H-indole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 7-(trifluoromethyl)-1H-Indole-3-carboxaldehyde
- 7-(trifluoromethyl)-1H-indole-3-carbaldehyde
- XGA21699
- AS-83745
- PB41233
- SY325036
- CS-0050121
- AKOS022669242
- GDUUDMQIHBCSCJ-UHFFFAOYSA-N
- F15929
- MFCD16611650
- 172216-99-8
- MDL： MFCD16611650
- Inchi： 1S/C10H6F3NO/c11-10(12,13)8-3-1-2-7-6(5-15)4-14-9(7)8/h1-5,14H
- InChI Key： GDUUDMQIHBCSCJ-UHFFFAOYSA-N
- SMILES： FC(C1=CC=CC2C(C=O)=CNC=21)(F)F

Computed Properties

Exact Mass: 213.04014830g/mol
Monoisotopic Mass: 213.04014830g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 32.9Å²

7-(trifluoromethyl)-1H-indole-3-carbaldehyde Pricemore >>

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